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Compound of Interest

Compound Name: Antibacterial agent 105

Cat. No.: B12397818

For laboratory personnel, including researchers, scientists, and drug development
professionals, the proper disposal of Antibacterial Agent 105, chemically identified as Dibutyl
maleate (CAS No. 105-76-0), is critical for maintaining a safe work environment and ensuring
environmental protection. This guide provides detailed, step-by-step procedures for the safe
handling and disposal of this substance.

Safety and Hazard Information

Dibutyl maleate presents several hazards that necessitate careful handling during disposal. It
may cause an allergic skin reaction and potential damage to organs, specifically the kidneys,
through prolonged or repeated exposure if swallowed.[1][2] Additionally, it is toxic to aquatic life
with long-lasting effects.[1][2]

Personal Protective Equipment (PPE) is mandatory when handling Dibutyl maleate. This
includes:

o Eye Protection: Safety goggles with side-shields.
e Hand Protection: Protective gloves.

o Skin and Body Protection: Impervious clothing and a complete suit protecting against
chemicals.[3]
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o Respiratory Protection: A suitable respirator should be used if there is a risk of inhaling
vapors or mists.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for Dibutyl maleate, extracted from
various safety data sheets.

Property Value

CAS Number 105-76-0

Molecular Weight 228.28 g/mol

Boiling Point 281 °C

Flash Point 138 °C (closed cup)

Density 0.988 g/mL at 25 °C

UN Number ADR/RID: 3082, IMDG: 3082, IATA: 3082
Transport Hazard Class 9

Packaging Group 1]

Experimental Protocol for Disposal

The recommended disposal method for Dibutyl maleate is incineration. This procedure should
be carried out by a licensed professional waste disposal service in accordance with all federal,
state, and local environmental regulations.[4]

Step-by-Step Disposal Procedure:

» Containment: Ensure the waste Dibutyl maleate is stored in its original or a suitable, clearly
labeled, and tightly closed container.[2][4] Do not mix with other waste.[2]

e Labeling: The container must be clearly labeled as "Hazardous Waste" and include the
chemical name "Dibutyl maleate" and its associated hazards.
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o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents and strong bases.[1][4]

e Engage a Licensed Disposal Service: Contact a licensed professional waste disposal
company to arrange for the collection and disposal of the material.[4][5]

« Incineration: The licensed service will transport the waste to a facility equipped with a
chemical incinerator, including an afterburner and scrubber, to ensure complete and
environmentally sound destruction of the chemical.[4]

o Contaminated Materials: Any materials, such as personal protective equipment, absorbent
pads, or containers that have come into contact with Dibutyl maleate, must be disposed of as
hazardous waste following the same procedure.[1][4]

Disposal Workflow Diagram

The following diagram illustrates the proper disposal workflow for Antibacterial Agent 105
(Dibutyl maleate).
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Caption: Disposal Workflow for Dibutyl Maleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

